Cas no 174602-63-2 (2-ethanesulfonamido-3-methylbutanoic acid)

2-ethanesulfonamido-3-methylbutanoic acid structure
174602-63-2 structure
Product Name:2-ethanesulfonamido-3-methylbutanoic acid
CAS No:174602-63-2
MF:C7H15NO4S
MW:209.263301134109
MDL:MFCD08445197
CID:2782422
PubChem ID:16228609
Update Time:2024-03-01

2-ethanesulfonamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • N-ethylsulfonyl-L-valine
    • (S)-2-ethanesulfonylamino-3-methyl-butyric acid
    • (2S)-2-ethanesulfonylamino-3-methyl-butyric acid
    • (S)-2-(ethylsulfonylamino)-3-methyl-butyric acid
    • 2-ethanesulfonamido-3-methylbutanoic acid
    • MDL: MFCD08445197
    • Inchi: 1S/C7H15NO4S/c1-4-13(11,12)8-6(5(2)3)7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)/t6-/m0/s1
    • InChI Key: KFGUHWIFCVPAPL-LURJTMIESA-N
    • SMILES: S(CC)(N[C@H](C(=O)O)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 209.07217913g/mol
  • Monoisotopic Mass: 209.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 91.8

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